Cas no 53034-68-7 (1,2,3-Benzothiadiazole, 6-methyl-)

1,2,3-Benzothiadiazole, 6-methyl- structure
53034-68-7 structure
Product Name:1,2,3-Benzothiadiazole, 6-methyl-
CAS No:53034-68-7
MF:C7H6N2S
MW:150.200939655304
CID:2830555
PubChem ID:820258
Update Time:2025-04-21

1,2,3-Benzothiadiazole, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzothiadiazole, 6-methyl-
    • SCHEMBL7576448
    • DTXCID20307240
    • AO-289/42804203
    • 6-methyl benzothiadiazole
    • DTXSID10356181
    • 53034-68-7
    • Inchi: 1S/C7H6N2S/c1-5-2-3-6-7(4-5)10-9-8-6/h2-4H,1H3
    • InChI Key: ARGLHVHBIBSIAD-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C)C=CC=2N=N1

Computed Properties

  • Exact Mass: 150.02516937g/mol
  • Monoisotopic Mass: 150.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54Ų
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